Cas no 1781150-43-3 (1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1781150-43-3
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 6049395
• PubChem ID: 84808536
• Update Time: 2025-05-27

1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid
• 1781150-43-3
• EN300-1910533

• Inchi： 1S/C12H13BrO2/c1-7-3-4-9(8(2)10(7)13)12(5-6-12)11(14)15/h3-4H,5-6H2,1-2H3,(H,14,15)
• InChI Key： OEIRXXOWOZFKAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 268.00989g/mol
• Monoisotopic Mass: 268.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid

Research Brief on 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 1781150-43-3)

1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 1781150-43-3) is a brominated cyclopropane derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopropane-carboxylic acid moiety and bromo-dimethylphenyl substitution, has shown potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug design.

The structural features of 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid make it a versatile building block for medicinal chemistry. The cyclopropane ring, known for its high ring strain and conformational rigidity, can enhance the binding affinity of drug candidates to target proteins. Meanwhile, the bromo and dimethyl substitutions on the phenyl ring offer opportunities for further functionalization, enabling the synthesis of diverse derivatives with tailored pharmacological properties. Recent research has focused on optimizing the synthetic routes to this compound and exploring its reactivity in cross-coupling reactions, which are pivotal for constructing complex drug-like molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid as a precursor for the development of small-molecule inhibitors targeting inflammatory signaling pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in chronic inflammatory diseases. The findings suggest that this scaffold holds promise for the design of dual COX-2/5-LOX inhibitors, which could offer improved safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another area of interest is the application of 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid in anticancer drug discovery. A recent preprint on bioRxiv highlighted its role in the synthesis of proteolysis-targeting chimeras (PROTACs), a novel class of therapeutics that degrade disease-causing proteins. The bromoaryl group of the compound was utilized as a handle for attaching E3 ligase ligands, enabling the construction of PROTACs with enhanced cellular permeability and target engagement. Preliminary data from cell-based assays indicated that these PROTACs effectively degraded oncogenic proteins in cancer cell lines, underscoring the potential of this scaffold in targeted cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid. Current synthetic protocols often involve multi-step reactions with moderate yields, necessitating further refinement to improve efficiency and scalability. Additionally, more extensive preclinical studies are required to evaluate the pharmacokinetics and toxicity profiles of its derivatives. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for the translation of these findings into clinical applications.

In conclusion, 1-(3-bromo-2,4-dimethylphenyl)cyclopropane-1-carboxylic acid (CAS: 1781150-43-3) represents a valuable scaffold in medicinal chemistry with demonstrated potential in anti-inflammatory and anticancer drug discovery. Ongoing research aims to expand its utility through innovative synthetic strategies and biological evaluations, positioning it as a key player in the development of next-generation therapeutics. Future studies should focus on addressing the current limitations and exploring its applicability in other therapeutic areas, such as neurodegenerative diseases and infectious diseases.